3-((Trimethylsilyl)ethynyl)pyrazin-2-amine
Overview
Scientific Research Applications
Synthesis of Alkynylpyrazoles
A study by Pankova et al. (2012) developed a practical approach for synthesizing alkynylpyrazoles, including compounds like 3-((Trimethylsilyl)ethynyl)pyrazin-2-amine. This method involves the condensation of hydrazines with enynones, derived from bis(trimethylsilyl)acetylene and arylacetyl chlorides, allowing for the chemoselective formation of 5-alkynylpyrazoles with high yields. This technique is significant due to its use of inexpensive materials and adaptability to various substrates, making it convenient for synthesizing a range of alkynylpyrazoles (Pankova et al., 2012).
Mechanisms in Pyridine and Water Reactions
Shagun et al. (2013) explored the reaction mechanisms involving compounds like this compound. They monitored the self-assembly of N-(2-pyridyl)-2-(trimethylsilylethynyl)-1,2-dihydropyridine-3,5-dicarbaldehyde from 3-trimethylsilyl-2-propyn-1-al and 2-aminopyridine. The study provided insights into the concurrent trimerization processes and proposed plausible mechanisms for the formation of 1,2-dihydropyridine and 4H-pyran, supported by quantum chemical methods. This research is crucial for understanding the chemical behavior and potential applications of such compounds (Shagun et al., 2013).
Catalysis and Reaction Studies
Research by Murata et al. (1988) investigated the use of trimethylsilyl triflate in catalyzing reactions involving enol silyl ethers and various compounds. This study is relevant for understanding the chemical properties and reaction mechanisms of compounds related to this compound, especially in terms of how trimethylsilyl groups can influence reaction outcomes and selectivity (Murata et al., 1988).
Safety and Hazards
Properties
IUPAC Name |
3-(2-trimethylsilylethynyl)pyrazin-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3Si/c1-13(2,3)7-4-8-9(10)12-6-5-11-8/h5-6H,1-3H3,(H2,10,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNXIWFAVHMXZQY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)C#CC1=NC=CN=C1N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3Si |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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